N-(3-(4-ethylpiperazin-1-yl)propyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(4-ethylpiperazin-1-yl)propyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, commonly known as EPPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPPA is a small molecule inhibitor that has been shown to have promising results in preclinical studies for the treatment of cancer and other diseases.
Scientific Research Applications
Chemical Derivative Design and Synthesis
The molecule N-(3-(4-ethylpiperazin-1-yl)propyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is structurally related to several synthesized derivatives with potential pharmacological applications. Notably, a set of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives were designed and synthesized, indicating an interest in similar molecular frameworks for drug design (Yang Jing, 2010).
Antiallergic Agents
Research into similar compounds, such as N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides, has demonstrated antiallergic properties, suggesting potential therapeutic applications for related molecular structures (C. Menciu et al., 1999).
Cannabinoid Receptor Ligands
Indol-3-yl-oxoacetamides, closely related to the queried molecule, have been synthesized and shown to be potent and selective ligands for cannabinoid receptor type 2, illustrating their relevance in biomedical research (Rareş-Petru Moldovan et al., 2017).
Anticancer Activity
Compounds with structural similarities, specifically 1-(1H-Indol-3-yl)-2-(4-diarylmethylpiperazine-1-yl)ethane-1,2-dione derivatives, have been synthesized and evaluated for their anticancer activities, showing moderate to potent antiproliferative activities against various cancer cell lines (Jun Jiang et al., 2016).
Structural Analysis
The crystal structure of closely related compounds, such as 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, has been determined, providing detailed information about the molecular conformation and geometry, which is crucial for understanding the interactions and stability of such compounds (S. Ozbey et al., 2001).
Antimicrobial and Anti-Inflammatory Activity
Several novel substituted indoles containing 1,3,4-oxadiazole and 1,2,4-triazole moiety have been synthesized and shown to possess antimicrobial and anti-inflammatory activity, highlighting the versatility of indole derivatives in therapeutic applications (Hemalatha Gadegoni & Sarangapani Manda., 2013).
properties
IUPAC Name |
N-[3-(4-ethylpiperazin-1-yl)propyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O2/c1-3-23-11-13-24(14-12-23)10-6-9-21-20(26)19(25)18-15(2)22-17-8-5-4-7-16(17)18/h4-5,7-8,22H,3,6,9-14H2,1-2H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AINJVAXUCVNVMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCCNC(=O)C(=O)C2=C(NC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(4-ethylpiperazin-1-yl)propyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.